7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• Molecular Formula: C16H21N3S
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 7-methyl-4-piperidin-1-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C16H21N3S/c1-11-5-6-12-13(9-11)20-16-14(12)15(17-10-18-16)19-7-3-2-4-8-19/h10-11H,2-9H2,1H3
• InChI Key: UNXTXIYUGSSXPM-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=NC=NC(=C23)N4CCCCC4

Description

7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is a chemical compound that has shown promise in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is not fully understood. However, it has been suggested that this compound may act as a modulator of various receptors and ion channels in the brain, leading to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine in lab experiments is its potential as a lead compound for the development of new drugs. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the study of 7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine. One direction is to further investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a therapeutic agent for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine has been achieved using different methods. One method involves the reaction of 2-aminothiophenol with 2-chloro-4-methylquinazoline in the presence of a base, followed by the reaction with piperidine. Another method involves the reaction of 2-aminothiophenol with 2-chloro-4-methylquinazoline in the presence of a base, followed by the reaction with piperidine and a reducing agent.

Scientific Research Applications

7-Methyl-4-(1-piperidinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, it has been studied for its potential as a therapeutic agent for various types of cancer. In drug discovery, it has been studied as a potential lead compound for the development of new drugs.